Cas no 905990-90-1 ((Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione)

• Product Name: (Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione
• CAS No: 905990-90-1
• MF: C₁₈H₂₂N₂O₅S
• MW: 378.442683696747
• CID: 6797658
• PubChem ID: 11646553
• Update Time: 2025-05-20

(Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione
• tert-Butyl (Z)-(2-(4-((2,4-dioxothiazolidin-5-ylidene)methyl)phenoxy)ethyl)(methyl)carbamate
• 905990-90-1
• G61243

• Inchi： 1S/C18H22N2O5S/c1-18(2,3)25-17(23)20(4)9-10-24-13-7-5-12(6-8-13)11-14-15(21)19-16(22)26-14/h5-8,11H,9-10H2,1-4H3,(H,19,21,22)/b14-11-
• InChI Key： JSHFTMXOQZNRSO-KAMYIIQDSA-N
• SMILES： S1C(NC(/C/1=C/C1C=CC(=CC=1)OCCN(C)C(=O)OC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 378.12494298g/mol
• Monoisotopic Mass: 378.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 110Ų

Additional information on (Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione

Introduction to (Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione (CAS No. 905990-90-1)

Compound with the CAS number 905990-90-1 and the product name (Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The detailed exploration of its chemical properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in modern medicinal chemistry.

The molecular framework of (Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione incorporates several key functional groups that contribute to its unique reactivity and biological activity. The presence of a benzylidene moiety linked to a thiazolidine ring creates a scaffold that is highly conducive to further chemical modifications. Additionally, the Boc-(methyl)amino group enhances the stability of the compound during synthetic processes, making it a valuable intermediate in the preparation of more complex molecules.

In recent years, there has been growing interest in thiazolidine derivatives due to their diverse biological activities. These compounds have been shown to exhibit properties such as anti-inflammatory, antioxidant, and anticancer effects. The specific configuration of the (Z)-isomer in (Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione is particularly noteworthy, as it influences the compound's interaction with biological targets. This stereochemical specificity is crucial for achieving optimal pharmacological effects.

The synthesis of (Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione involves a multi-step process that requires precise control over reaction conditions. The introduction of the Boc-(methyl)amino group at the appropriate position on the benzylidene unit is critical for ensuring the correct stereochemistry. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve high yields and purity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Current research is exploring its efficacy in treating various diseases by modulating specific biological pathways. For instance, studies have indicated that derivatives of thiazolidine can inhibit enzymes involved in inflammation and oxidative stress, which are key factors in conditions such as arthritis and neurodegenerative diseases.

The role of computational chemistry in understanding the behavior of (Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. This information is invaluable for designing experiments and optimizing drug candidates for clinical trials. The integration of experimental data with computational insights provides a holistic view of the compound's pharmacological profile.

Emerging research also highlights the importance of green chemistry principles in the synthesis of complex molecules like (Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione. By adopting sustainable practices, such as using recyclable catalysts and minimizing waste generation, researchers can reduce the environmental impact of drug development processes. This aligns with broader efforts to promote sustainable pharmaceutical manufacturing.

The future prospects for this compound are promising, with ongoing studies aimed at expanding its therapeutic applications. Investigating its potential use in combination therapies could lead to synergistic effects that enhance treatment outcomes. Additionally, exploring new synthetic routes may enable the production of analogs with improved properties such as better solubility or reduced toxicity.

In conclusion, (Z)-5-[4-[2-[Boc-(methyl)amino]ethoxy]benzylidene]thiazolidine-2,4-dione (CAS No. 905990-90-1) stands out as a significant compound in pharmaceutical research due to its complex structure and versatile applications. Its synthesis involves sophisticated chemical techniques that highlight advancements in medicinal chemistry. As research continues to uncover new therapeutic possibilities, this compound remains at the forefront of innovation in drug development.